Cas no 338423-90-8 ((3-{[(4-Methylphenyl)sulfinyl]methyl}-1-benzofuran-2-yl)(phenyl)methanone)

• Product Name: (3-{[(4-Methylphenyl)sulfinyl]methyl}-1-benzofuran-2-yl)(phenyl)methanone
• CAS No: 338423-90-8
• MF: C₂₃H₁₈O₃S
• MW: 374.452225208282
• CID: 5025599
• Update Time: 2025-06-25

(3-{[(4-Methylphenyl)sulfinyl]methyl}-1-benzofuran-2-yl)(phenyl)methanone Chemical and Physical Properties

Names and Identifiers

• Oprea1_347202
• (3-{[(4-methylphenyl)sulfinyl]methyl}-1-benzofuran-2-yl)(phenyl)methanone
• 2-benzoyl-3-[(4-methylbenzenesulfinyl)methyl]-1-benzofuran
• (3-{[(4-Methylphenyl)sulfinyl]methyl}-1-benzofuran-2-yl)(phenyl)methanone

• Inchi： 1S/C23H18O3S/c1-16-11-13-18(14-12-16)27(25)15-20-19-9-5-6-10-21(19)26-23(20)22(24)17-7-3-2-4-8-17/h2-14H,15H2,1H3
• InChI Key： OECNWAKUCUMYCF-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(CC1=C(C(C2C=CC=CC=2)=O)OC2C=CC=CC1=2)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 534
• XLogP3: 5.1
• Topological Polar Surface Area: 66.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on (3-{[(4-Methylphenyl)sulfinyl]methyl}-1-benzofuran-2-yl)(phenyl)methanone

Compound CAS No 338423-90-8: (3-{[(4-Methylphenyl)sulfinyl]methyl}-1-benzofuran-2-yl)(phenyl)methanone

The compound CAS No 338423-90-8, also known as (3-{[(4-Methylphenyl)sulfinyl]methyl}-1-benzofuran-2-yl)(phenyl)methanone, is a highly specialized organic molecule with significant potential in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a benzofuran core with a sulfinyl group and a phenyl methanone substituent. The integration of these functional groups imparts the molecule with distinctive electronic and steric properties, making it an intriguing subject for both theoretical and experimental studies.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging advanced catalytic systems and optimized reaction conditions. The synthesis of (3-{[(4-Methylphenyl)sulfinyl]methyl}-1-benzofuran-2-yl)(phenyl)methanone involves a multi-step process, including the formation of the benzofuran ring, the introduction of the sulfinyl group, and the subsequent coupling reaction to introduce the phenyl methanone moiety. These steps are meticulously controlled to ensure high yields and purity, which are critical for its application in research and development.

One of the most promising applications of this compound lies in its potential as a building block for advanced materials. The presence of the benzofuran ring provides aromatic stability, while the sulfinyl group introduces additional electronic flexibility. This combination makes the molecule suitable for use in designing novel materials with tailored electronic properties, such as organic semiconductors or light-emitting diodes (LEDs). Recent studies have demonstrated that derivatives of this compound exhibit remarkable charge transport properties, making them strong candidates for next-generation electronic devices.

In addition to its material science applications, CAS No 338423-90-8 has shown potential in medicinal chemistry. The molecule's structure suggests that it could serve as a lead compound for drug discovery programs targeting specific biological pathways. For instance, the sulfinyl group is known to participate in hydrogen bonding interactions, which are crucial for binding to protein targets. Furthermore, the phenyl methanone moiety can act as a scaffold for attaching bioactive groups, enhancing the molecule's pharmacological profile.

The latest research on this compound has focused on its photochemical properties. Studies have revealed that (3-{[(4-Methylphenyl)sulfinyl]methyl}-1-benzofuran-2-yl)(phenyl)methanone exhibits strong fluorescence under UV light, indicating its potential use in sensing applications. By modifying the substituents on the benzofuran ring or the sulfinyl group, researchers can tune the emission wavelength and intensity, enabling the development of highly sensitive sensors for detecting environmental pollutants or biological molecules.

Another area of interest is the catalytic activity of this compound. Preliminary experiments have shown that it can act as an efficient catalyst in certain organic reactions, such as oxidation or cycloaddition processes. The sulfinyl group plays a pivotal role in these reactions by facilitating electron transfer or stabilizing transition states. This catalytic behavior opens up new possibilities for green chemistry, where this compound could be used to develop sustainable synthetic routes.

In terms of environmental impact, CAS No 338423-90-8 has been studied for its biodegradability and toxicity profiles. Initial assessments suggest that the molecule is not inherently toxic to aquatic organisms at environmentally relevant concentrations. However, further studies are required to fully understand its long-term effects on ecosystems and human health.

From an industrial perspective, the synthesis and application of (3-{[(4-Methylphenyl)sulfiny]methyl}-1-benzofuran-2-yl)(phenl)methanone present both opportunities and challenges. While its unique properties make it highly desirable for advanced applications, its production cost remains a significant barrier to widespread adoption. Efforts are underway to develop more cost-effective synthesis routes without compromising on quality or performance.

In conclusion, CAS No 338423-90-8, or (3-{[(4-Methylpheny)sulfiny]methyl}-1-benzofuran-2-ylyl)(phenl)methanone, stands at the forefront of modern chemical research due to its versatile structure and diverse applications. As researchers continue to explore its properties and optimize its synthesis, this compound is poised to make significant contributions to fields ranging from materials science to medicinal chemistry.